Cas no 2097904-32-8 (N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide
• CAS No: 2097904-32-8
• MF: C₂₀H₁₉ClN₄O₂
• MW: 382.843463182449
• CID: 6187984
• PubChem ID: 126852275
• Update Time: 2025-06-20

N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-3-quinoxalin-2-yloxypyrrolidine-1-carboxamide
• F6476-4459
• AKOS032465291
• N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide
• 2097904-32-8

• Inchi： 1S/C20H19ClN4O2/c21-15-7-5-14(6-8-15)11-23-20(26)25-10-9-16(13-25)27-19-12-22-17-3-1-2-4-18(17)24-19/h1-8,12,16H,9-11,13H2,(H,23,26)
• InChI Key： GPBTXJAZSUZAHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(N1CCC(C1)OC1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 382.1196536g/mol
• Monoisotopic Mass: 382.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Additional information on N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide

N-[(4-Chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide (CAS No. 2097904-32-8): An Overview of a Promising Compound in Medicinal Chemistry

N-[(4-Chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide (CAS No. 2097904-32-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several recent studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide consists of a pyrrolidine core linked to a quinoxaline moiety through an ether bond, with a chlorophenylmethyl group attached to the pyrrolidine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for drug development.

Recent research has focused on the pharmacological activities of N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide selectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in vivo.

In addition to its anti-inflammatory properties, N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide has also shown promise as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor activity is thought to involve the modulation of apoptosis-related proteins such as Bcl-2 and caspase-3.

The pharmacokinetic profile of N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide has been extensively studied to assess its suitability for clinical use. Data from animal models have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent. Furthermore, preliminary toxicology studies have indicated that N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide extend beyond inflammation and cancer. Recent research has explored its use in neurological disorders, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of Alzheimer's disease.

In conclusion, N-[(4-chlorophenyl)methyl]-3-(quinoxalin-2-yloxy)pyrrolidine-1-carboxamide (CAS No. 2097904-32-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research is expected to provide more insights into the mechanisms of action and clinical efficacy of this compound, paving the way for its potential use in treating a wide range of diseases.